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Compound of Interest

Compound Name: 2-Chloro-3-iodophenol

Cat. No.: B1312723 Get Quote

CAS Number: 666727-31-7

This technical guide provides a comprehensive overview of 2-Chloro-3-iodophenol, a
halogenated aromatic compound of interest to researchers, scientists, and professionals in the

field of drug development. This document collates available data on its chemical and physical

properties, safety information, a representative synthetic protocol, and discusses its potential

biological activities based on related compounds.

Chemical and Physical Properties
2-Chloro-3-iodophenol is a substituted phenol containing both chlorine and iodine atoms on

the aromatic ring. Its unique substitution pattern can influence its chemical reactivity and

biological interactions. A summary of its key quantitative data is presented below for easy

reference.
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Property Value Source(s)

CAS Number 666727-31-7 [1]

Molecular Formula C₆H₄ClIO [1]

Molecular Weight 254.45 g/mol [1]

Boiling Point 285.3 °C at 760 mmHg N/A

Flash Point 126.4 °C N/A

Density 2.087 g/cm³ N/A

Refractive Index 1.677 N/A

Safety and Handling
2-Chloro-3-iodophenol is classified as a hazardous substance. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
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While a specific, peer-reviewed synthesis protocol for 2-Chloro-3-iodophenol is not readily

available in the searched literature, a representative methodology can be constructed based on

established procedures for the synthesis of similar halogenated phenols. The following is a

plausible, generalized workflow for its preparation.

Representative Synthesis of 2-Chloro-3-iodophenol
This protocol is based on the general principles of electrophilic aromatic substitution on

phenols.

Materials:

2-Chlorophenol

N-Iodosuccinimide (NIS)

Acetonitrile (anhydrous)

Dichloromethane

Saturated aqueous sodium thiosulfate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

chlorophenol (1 equivalent) in anhydrous acetonitrile.

Cool the solution to 0 °C in an ice bath.
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Add N-Iodosuccinimide (NIS) (1.1 equivalents) portion-wise to the stirred solution.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to yield pure 2-Chloro-3-iodophenol.

Workflow Diagram:
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Reaction Setup

Reaction

Workup

Purification

Dissolve 2-Chlorophenol in Acetonitrile

Cool to 0 C

Add NIS

Warm to RT and Stir

Monitor by TLC

Quench with Na2S2O3

Extract with DCM

Wash with Brine

Dry and Concentrate

Column Chromatography

Pure Product
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Representative synthesis workflow for 2-Chloro-3-iodophenol.
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Potential Biological Activity and Signaling Pathways
Specific studies on the biological activity or the signaling pathways affected by 2-Chloro-3-
iodophenol are not extensively documented in the available literature. However, the biological

action of the broader class of chlorophenols has been investigated.

Chlorinated phenols are known to exhibit a range of biological effects, with toxicity generally

increasing with the degree of chlorination.[2] Higher chlorinated phenols have been shown to

interfere with oxidative phosphorylation, a critical cellular process for energy production.[2] This

effect is thought to be attributed to the chlorophenate ion.[2] The convulsant action observed

with some lower chlorinated phenols is likely associated with the undissociated molecule.[2]

Given its structure, 2-Chloro-3-iodophenol could potentially act as an uncoupler of oxidative

phosphorylation in mitochondria, similar to other toxic chlorophenols.[3] This would involve the

dissipation of the proton gradient across the inner mitochondrial membrane, leading to a

disruption of ATP synthesis.

Hypothesized Mechanism of Action:

Oxidative Phosphorylation

2-Chloro-3-iodophenol

Proton Gradient

dissipates

Mitochondrial Inner Membrane

Electron Transport Chain pumps H+ ATP Synthasedrives ATP Production

Click to download full resolution via product page

Hypothesized disruption of oxidative phosphorylation.

It is important to note that this is a generalized mechanism for toxic chlorophenols, and specific

experimental validation for 2-Chloro-3-iodophenol is required. Further research is needed to

elucidate the precise biological targets and signaling pathways modulated by this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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